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Compound of Interest

1-(Benzyloxy)-4-methyl-2-
Compound Name: ,
nitrobenzene

Cat. No.: B7889919

Get Quote

\ J

This guide provides a comprehensive technical overview of Benzyl 4-methyl-2-nitrophenyl
ether, a specialty chemical with potential applications in organic synthesis and drug discovery.
Due to its specific substitution pattern, this compound may not be readily available
commercially, and a dedicated CAS number has not been identified in common chemical
databases. This document, therefore, serves as a predictive and instructional resource for its
synthesis, characterization, and safe handling, based on established principles of organic
chemistry and data from structurally analogous compounds.

Chemical Identity and Predicted Properties

While a specific CAS number for Benzyl 4-methyl-2-nitrophenyl ether is not readily available, its
chemical identity is defined by its structure. Its properties can be predicted based on the
functional groups present: a benzyl ether linkage, a nitro group, and a methyl group on the
phenyl ring.
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Property Predicted Value/lnformation
Molecular Formula C14H13NOs
Molecular Weight 243.26 g/mol
IUPAC Name 1-(Benzyloxy)-4-methyl-2-nitrobenzene
Appearance Likely a pale yellow to yellow crystalline solid
Expected to be soluble in common organic
. solvents like dichloromethane, ethyl acetate,
Solubility ) )
and acetone; sparingly soluble in alcohols; and
insoluble in water.
) ) Prediction is difficult without experimental data,
Melting Point

but likely to be a solid at room temperature.

Synthesis and Mechanism

The most logical and widely applicable method for the synthesis of Benzyl 4-methyl-2-

nitrophenyl ether is the Williamson ether synthesis.[1] This reaction involves the nucleophilic

substitution of a halide by an alkoxide or, in this case, a phenoxide. The presence of an

electron-withdrawing nitro group increases the acidity of the phenolic proton of 4-methyl-2-

nitrophenol, facilitating the formation of the corresponding phenoxide.[2]

The proposed synthesis involves the reaction of 4-methyl-2-nitrophenol with benzyl bromide in

the presence of a suitable base.

Reaction Scheme:
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Base (e.g., K2COs, NaH)

4-methyl-2-nitrophenol

Solvent (e.g., Acetone, DMF)

+ Base

+ Benzyl bromide

= 4-methyl-2-nitrophenoxide =
(Benzyl 4-methyl-2-nitrophenyl ether)
Benzyl bromide

Click to download full resolution via product page

Caption: Proposed Williamson ether synthesis of Benzyl 4-methyl-2-nitrophenyl ether.

Experimental Protocol: Williamson Ether Synthesis

This protocol is a general guideline and may require optimization.

e Reaction Setup: To a dry round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add 4-methyl-2-nitrophenol (1 equivalent) and a suitable base such as anhydrous
potassium carbonate (2 equivalents).[3]

e Solvent Addition: Add a dry polar aprotic solvent, such as acetone or dimethylformamide
(DMF), to the flask.

o Reagent Addition: While stirring, add benzyl bromide (1.1 equivalents) to the reaction
mixture.

o Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress of the
reaction by thin-layer chromatography (TLC).

o Work-up: Once the reaction is complete, cool the mixture to room temperature and filter to
remove the inorganic salts. The filtrate is then concentrated under reduced pressure.
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 Purification: The crude product is purified by recrystallization from a suitable solvent system
(e.g., ethanol/water) or by column chromatography on silica gel.

Analytical Characterization

The structure and purity of the synthesized Benzyl 4-methyl-2-nitrophenyl ether would be
confirmed using a combination of spectroscopic techniques.
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Analytical Technique

Expected Observations

1H NMR

The spectrum is expected to show a singlet for
the benzylic protons (CHz) around 5.0-5.2 ppm.
Aromatic protons will appear in the range of 7.0-
8.0 ppm. A singlet for the methyl group (CHs) is
expected around 2.3-2.5 ppm.[4][5]

13C NMR

The spectrum should show a signal for the

benzylic carbon around 70-75 ppm. Aromatic
carbons will be observed in the 110-160 ppm
range. The methyl carbon signal is expected

around 20 ppm.[4]

Mass Spectrometry (MS)

Electron ionization (El) mass spectrometry
would likely show the molecular ion peak (M*)
at m/z 243. Common fragmentation patterns for
benzyl ethers include cleavage at the benzylic
C-0O bond, leading to a prominent peak at m/z
91 (tropylium ion).[6][7]

Infrared (IR) Spectroscopy

Characteristic peaks would include those for the
C-O-C ether linkage (around 1250-1000 cm~1),
aromatic C=C stretching (around 1600-1450
cm~1), and asymmetric and symmetric
stretching of the nitro group (NO2) at
approximately 1530 cm~t and 1350 cm™1,

respectively.

High-Performance Liquid Chromatography
(HPLC)

HPLC can be used to assess the purity of the
compound. A reversed-phase column with a
mobile phase of acetonitrile and water would be
a suitable starting point for method

development.[8]

Potential Applications

While specific applications for Benzyl 4-methyl-2-nitrophenyl ether are not documented, its

structure suggests potential utility in several areas of chemical research:
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 Intermediate in Organic Synthesis: The nitro group can be reduced to an amine, which can
then be further functionalized, making this compound a potential precursor to various
substituted anilines.[9] Aromatic nitro compounds are important in the synthesis of dyes,
pharmaceuticals, and other specialty chemicals.[10][11]

e Protecting Group Chemistry: The benzyl group is a common protecting group for phenols.
The nitro substituent may offer alternative deprotection strategies compared to standard
hydrogenolysis. For example, 2-nitrobenzyl groups are known to be photolabile protecting
groups.[1]

» Materials Science: Nitrophenyl ethers have been investigated for their use in polymer
chemistry and as plasticizers.[10][12]

Safety and Handling

Detailed toxicological data for Benzyl 4-methyl-2-nitrophenyl ether is unavailable. However,
based on the functional groups present, the following precautions should be taken. Aromatic
nitro compounds are often toxic and can be absorbed through the skin.[11][13]

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves, when handling this compound.[13]

» Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of any dust or vapors.

» Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing
and reducing agents.

» Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.
Never pour down the drain.[14]

Emergency Procedures

» Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing.

» Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes.
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 Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

 Ingestion: Do not induce vomiting. Seek immediate medical attention.

Conclusion

Benzyl 4-methyl-2-nitrophenyl ether, while not a commercially cataloged chemical, represents a
synthetically accessible molecule with potential applications in various fields of chemical
research. This guide provides a foundational framework for its synthesis via the Williamson
ether synthesis, outlines key analytical techniques for its characterization, and emphasizes the
necessary safety precautions for its handling. Researchers and scientists can use this
information as a starting point for their work with this and structurally related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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